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Compound of Interest

Compound Name: Ethyl 2-methyl-3-oxopentanoate

Cat. No.: B1604888

A Technical Guide to Ethyl 2-methyl-3-
oxopentanoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 2-methyl-3-oxopentanoate
(CAS Number: 759-66-0), a versatile building block in organic synthesis with applications in
biochemical research and flavor chemistry. This document summarizes its chemical and
physical properties, outlines a common synthetic protocol, and touches upon its known
biological interactions.

Chemical and Physical Properties

Ethyl 2-methyl-3-oxopentanoate is a clear liquid with a characteristic odor.[1] Its key physical
and chemical properties are summarized in the tables below for easy reference and

comparison.
Identifier Value Source
CAS Number 759-66-0 2]
Molecular Formula C8H1403 [2]
IUPAC Name ethyl 2-methyl-3- 2]

oxopentanoate
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Property Value Source
Molecular Weight 158.20 g/mol [1]
Boiling Point 175 °C (approx.) [1]

) 0.92 g/cm?3 (at room
Density [1]
temperature, approx.)

Soluble in organic solvents like
Solubility ethanol and ether; less soluble  [1]

in water.

Synthesis of Ethyl 2-methyl-3-oxopentanoate

A common and straightforward method for the synthesis of Ethyl 2-methyl-3-oxopentanoate
is through the esterification of 2-methyl-3-oxopentanoic acid.[1] This reaction is typically
catalyzed by an acid, such as sulfuric acid, and is carried out under reflux conditions to drive
the reaction towards the formation of the ethyl ester.[1]

Experimental Protocol: Esterification of 2-methyl-3-
oxopentanoic acid

While a detailed, peer-reviewed experimental protocol is not readily available in the public
domain, the following general procedure outlines the key steps for this synthesis:

e Reactant Preparation: In a round-bottom flask equipped with a reflux condenser and a
magnetic stirrer, combine 2-methyl-3-oxopentanoic acid and an excess of ethanol.

o Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid to the reaction
mixture while stirring.

o Reflux: Heat the mixture to reflux and maintain this temperature for several hours to ensure
the reaction proceeds to completion. The progress of the reaction can be monitored using
techniques such as Thin Layer Chromatography (TLC).

o Work-up: After the reaction is complete, cool the mixture to room temperature. Neutralize the
excess acid with a mild base, such as a saturated sodium bicarbonate solution.
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o Extraction: Transfer the mixture to a separatory funnel and extract the product into an
organic solvent, such as diethyl ether. Wash the organic layer sequentially with water and

brine.

e Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g.,
sodium sulfate), filter, and concentrate the solvent under reduced pressure to obtain the
crude Ethyl 2-methyl-3-oxopentanoate.

« Purification: The crude product can be further purified by vacuum distillation to yield the pure

ester.
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General Synthesis Workflow for Ethyl 2-methyl-3-oxopentanoate

2-methyl-3-oxopentanoic acid + Ethanol Acid Catalyst (e.g., H2S0O4)
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Caption: A flowchart illustrating the key stages in the synthesis of Ethyl 2-methyl-3-
oxopentanoate via esterification.

Biological Interactions and Applications

Ethyl 2-methyl-3-oxopentanoate serves as a valuable precursor in the synthesis of more
complex organic molecules.[1] In the realm of biochemical research, it is utilized in studies
concerning enzyme-catalyzed reactions and metabolic pathways.[1] Notably, it is suggested to
act as a substrate for enzymes involved in metabolic pathways, particularly those related to
amino acid metabolism.[1] However, specific signaling pathways directly involving Ethyl 2-
methyl-3-oxopentanoate are not well-documented in publicly available literature.

Its applications extend to the pharmaceutical industry, where it is explored for potential roles in
drug formulation and as a starting material for the synthesis of bioactive compounds.[1] For
instance, it has been used as a starting material in the synthesis of a PPAR agonist ligand,
indicating its utility in the development of therapeutics for metabolic disorders.[1] Furthermore,
due to its pleasant aroma, it finds use as a flavoring agent in the food industry.[1]

Reactivity Profile

The chemical reactivity of Ethyl 2-methyl-3-oxopentanoate is largely dictated by its functional
groups: the ester and the ketone.
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Key Chemical Reactions of Ethyl 2-methyl-3-oxopentanoate

Starting Material

Ethyl 2-methyl-3-oxopentanoate
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roducts

Carboxylic Acids Alcohols Other Functional Groups

Click to download full resolution via product page

Caption: A diagram showing the main reaction pathways for Ethyl 2-methyl-3-oxopentanoate.

This technical guide provides a foundational understanding of Ethyl 2-methyl-3-
oxopentanoate for professionals in research and development. For more specific applications
and detailed experimental procedures, consulting peer-reviewed scientific literature is
recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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